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Compound of Interest

Compound Name: Fmoc-L-2-indanylglycine

Cat. No.: B613421 Get Quote

Researchers and drug development professionals handling Fmoc-L-2-indanylglycine must

adhere to strict safety and disposal protocols to ensure a secure laboratory environment and

regulatory compliance. This guide provides essential, step-by-step procedures for the proper

disposal of this compound, grounded in safety data sheet recommendations and standard

laboratory practices.

Safety and Hazard Information
While specific quantitative hazard data for Fmoc-L-2-indanylglycine is limited, the available

Safety Data Sheet (SDS) outlines potential hazards and necessary precautions. It is crucial to

handle this compound with care to mitigate risks of inhalation, ingestion, or skin contact.[1]
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Hazard Category Description Protective Measures

Potential Health Effects

May be harmful if inhaled,

causing respiratory tract

irritation. May be harmful if

swallowed. May be harmful if

absorbed through the skin,

potentially causing irritation.[1]

[2]

Use in a well-ventilated area.

Wear appropriate personal

protective equipment (PPE),

including gloves, safety

glasses, and a lab coat.[1]

OSHA Hazards No known OSHA hazards.[1]
Follow standard laboratory

safety protocols.

Fire Hazards

No flammability data available.

[2] For small fires, use a

carbon dioxide or dry chemical

extinguisher. For large fires,

use water spray, fog, or foam.

[1][2]

Keep away from heat and

sources of ignition.[1][2]

Stability
Stable under recommended

storage conditions.[1][2]

Store in a dry, well-ventilated

place with the container tightly

closed.[1]

Incompatibilities
Avoid strong oxidizing

reagents.[1][2]

Store separately from

incompatible materials.

Experimental Disposal Protocol
The disposal of Fmoc-L-2-indanylglycine must be conducted in accordance with federal,

state, and local environmental control regulations.[1][2] The following protocol provides a

generalized procedure based on best practices for chemical waste management.

Step 1: Waste Identification and Segregation

Treat all Fmoc-L-2-indanylglycine waste, including contaminated consumables and

solutions, as potentially hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/wp-content/uploads/2019/11/MSDS-UFF105-Fmoc-2-Nal.pdf
https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/wp-content/uploads/2019/11/MSDS-UFF105-Fmoc-2-Nal.pdf
https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/wp-content/uploads/2019/11/MSDS-UFF105-Fmoc-2-Nal.pdf
https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/wp-content/uploads/2019/11/MSDS-UFF105-Fmoc-2-Nal.pdf
https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/wp-content/uploads/2019/11/MSDS-UFF105-Fmoc-2-Nal.pdf
https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/wp-content/uploads/2019/11/MSDS-UFF105-Fmoc-2-Nal.pdf
https://www.benchchem.com/product/b613421?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20UFG130%20Fmoc-Igl.pdf
https://www.peptide.com/wp-content/uploads/2019/11/MSDS-UFF105-Fmoc-2-Nal.pdf
https://www.benchchem.com/product/b613421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Step 2: Waste Collection and Labeling

Collect all solid and liquid waste containing Fmoc-L-2-indanylglycine in a designated, leak-

proof, and chemically compatible container.

Clearly label the waste container with "Hazardous Waste," the full chemical name "Fmoc-L-
2-indanylglycine," and the CAS number "205526-39-2".[1]

Step 3: Spill Management

Small Spills: Use appropriate tools to carefully collect the spilled material and place it into a

designated waste disposal container.[1][2]

Large Spills: Use a shovel or other appropriate tools to place the spilled material into a

convenient waste disposal container.[1][2]

Always wear appropriate PPE, including a dust respirator and chemical-resistant gloves,

when cleaning up spills.[1][2]

Step 4: Storage of Waste

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[1][2]

Step 5: Final Disposal

Arrange for the collection and disposal of the Fmoc-L-2-indanylglycine waste through a

licensed hazardous waste disposal contractor.

Under no circumstances should this chemical waste be disposed of down the drain or in

regular trash.[3]
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Empty Containers: Treat empty containers that held Fmoc-L-2-indanylglycine as

hazardous waste as they may retain product residue.[3] Triple-rinse the container, collecting

the rinsate as hazardous waste, before disposal or recycling according to your institution's

guidelines.[3]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Fmoc-L-
2-indanylglycine.
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Start: Fmoc-L-2-indanylglycine Waste Generated

Step 1: Collection & Segregation

Step 2: Storage

Step 3: Disposal

End: Proper Disposal

Solid or Liquid Waste

Place in a designated,
chemically compatible container

Label container with:
'Hazardous Waste'

'Fmoc-L-2-indanylglycine'
'CAS: 205526-39-2'

Store in a secure,
well-ventilated area

Contact licensed hazardous
waste disposal contractor

Arrange for waste pickup
and disposal

Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-L-2-indanylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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